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Compound of Interest

Compound Name: 4-Phenyl-1-butanol

Cat. No.: B1666560 Get Quote

An In-Depth Guide to the Application of 4-Phenyl-1-Butanol in Fragrance and Perfumery

Introduction: Unveiling 4-Phenyl-1-Butanol
4-Phenyl-1-butanol, an aromatic alcohol with the chemical formula C₁₀H₁₄O, is a significant

ingredient in the palette of modern perfumers and fragrance chemists. Structurally, it features a

phenyl group attached to a four-carbon chain that terminates with a hydroxyl group.[1] This

unique molecular architecture, combining a hydrophobic aromatic ring with a polar alcohol

function, gives it distinctive olfactory properties and functional versatility in fragrance

formulations.[1][2] While it has been detected in trace amounts in some natural sources like

Lavandula stoechas, the material used in perfumery is predominantly produced synthetically to

ensure purity and consistency.[1][3] Its primary application lies in the fragrance industry, where

it is valued for its unique scent profile and its ability to act as a modifier and fixative.[1][2]

Physicochemical and Olfactory Profile
A comprehensive understanding of a fragrance material begins with its fundamental properties.

4-Phenyl-1-butanol is a colorless to pale yellow liquid with a characteristic odor profile that is

key to its application.[1]
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Property Value References

CAS Number 3360-41-6 [4]

Molecular Formula C₁₀H₁₄O [4]

Molecular Weight 150.22 g/mol [4]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 140-142 °C @ 14 mmHg [4]

Density ~0.984 g/mL at 20 °C [5]

Refractive Index ~1.521 at 20 °C [5]

Solubility
Soluble in alcohol; almost

insoluble in water
[4][5]

Flash Point >110 °C (>230 °F) [4][5]

Odor Type
Floral, Rosy, Herbaceous,

Woody
[2][4][5]

Odor Description

A mild and sweet floral scent

with distinct rosy and

herbaceous notes, often

described with a subtle woody

undertone.[2][4][5]

Role and Application in Fragrance Formulations
The utility of 4-phenyl-1-butanol in perfumery is multifaceted, extending beyond its primary

scent contribution.

Primary Scent Contributor: The dominant character of 4-phenyl-1-butanol is its soft, floral-

rose scent.[4][6] It imparts a natural, slightly green, and herbaceous quality to rose and other

floral accords, moving them away from a simple, sweet profile towards a more complex and

realistic "living flower" scent.
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Blender and Modifier: It serves as an excellent blender, bridging the gap between the fresh

top notes and the heavier middle and base notes of a fragrance. Its unique profile can modify

and enhance other floral ingredients, such as phenylethyl alcohol or citronellol, adding depth

and richness.

Fixative Properties: Due to its relatively high boiling point and molecular weight, 4-phenyl-1-
butanol has a low volatility. This allows it to act as a fixative, slowing the evaporation of

more volatile components in a fragrance, thereby increasing the overall longevity of the scent

on the skin or in a product.[2] This makes it particularly valuable in high-end perfumes, as

well as in skin care and household products where sustained fragrance release is desired.[2]

Recommended Usage: Industry guidelines suggest usage levels of up to 0.5% in the final

fragrance concentrate, allowing for significant creative impact without overwhelming the

composition.[4]

Application Protocols for Researchers and
Formulators
The following protocols provide a structured approach for evaluating and utilizing 4-phenyl-1-
butanol in a research and development setting.

Protocol 1: Olfactory Evaluation and Characterization
Objective: To systematically evaluate the odor profile of 4-phenyl-1-butanol to understand its

character, intensity, and substantivity over time.

Causality: A standardized evaluation is critical for perfumers to build a consistent "scent

memory" of an ingredient. Dilution is necessary as smelling raw materials neat can be

overwhelming and misleading. Evaluating on a smelling strip over time reveals the ingredient's

volatility and how its character evolves from top to base notes.

Materials:

4-Phenyl-1-Butanol (purity >97%)[7]

Ethanol, 200 proof, odorless (perfumer's alcohol)
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Glass beakers and graduated cylinders

Pipettes

Standard paper smelling strips (blotters)

A well-ventilated, odor-neutral evaluation room[8]

Procedure:

Preparation of Dilutions: Prepare a 10% and a 1% dilution of 4-phenyl-1-butanol in ethanol.

This is crucial for assessing the character without causing olfactory fatigue.

Initial Evaluation:

Dip a clean smelling strip into the 10% solution, ensuring it is submerged about 1 cm.

Remove the strip and allow the ethanol to evaporate for approximately 10-15 seconds.

Bring the strip towards your nose (do not touch it) and take short, gentle sniffs.

Record initial impressions: main character (e.g., rose, floral), secondary notes (e.g., green,

herbaceous, woody), and perceived intensity.

Time-Course Evaluation (Substantivity):

Place the dipped smelling strip on a labeled holder.

Evaluate the scent from the strip again at set intervals: 20 minutes, 1 hour, 4 hours, and

24 hours.

At each interval, note any changes in the odor profile and the decrease in intensity. This

assesses the material's longevity and the character of its "dry-down."

Comparative Evaluation: Repeat the process with the 1% solution to assess how the

character changes at lower concentrations, which is often more relevant to its final use in a

complex fragrance.
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Workflow Visualization:
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Caption: Workflow for the sensory evaluation of a fragrance ingredient.

Protocol 2: Incorporation into a Model Fragrance Accord
Objective: To assess the performance and synergistic effects of 4-phenyl-1-butanol within a

simple floral (rose) accord.

Causality: An ingredient's true value is revealed when blended with other materials. This

protocol creates a basic framework to observe how 4-phenyl-1-butanol modifies and

enhances a classic fragrance structure. The chosen co-ingredients are standard in rose

accords, providing a reliable baseline for comparison.

Materials:

4-Phenyl-1-Butanol

Phenylethyl Alcohol (PEA) - Base rose scent

Citronellol - Fresh, rosy, citrusy note

Geraniol - Sweet, rosy, floral note

Linalool - Light, floral, woody note

Ethanol (perfumer's alcohol)
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Digital scale (0.001g precision)

Glass beakers and stirring rod

Procedure:

Formulation: Create two versions of a simple rose accord: one as a control and one

containing 4-phenyl-1-butanol. Weigh the ingredients precisely according to the table below

into separate beakers.

Ingredient
Control Accord
(parts)

Test Accord (parts) Function

Phenylethyl Alcohol 40 40 Main rose body

Citronellol 30 30
Freshness, dewy

character

Geraniol 20 15 Sweetness, floralcy

Linalool 10 5
Brightness, natural

feel

4-Phenyl-1-Butanol 0 10 Modifier/Fixative

Total 100 100

Blending: Gently stir each blend until all components are fully homogenized.

Maceration (Aging): Cover the beakers and allow the accords to macerate for at least 48

hours at room temperature. This allows the molecules to "settle" and the fragrance to

mature.

Comparative Evaluation:

Prepare 10% dilutions of both the Control and Test accords in ethanol.

Using the sensory evaluation method from Protocol 1, compare the two accords on

smelling strips.
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Specifically note the differences in:

Initial Impression: Does the test accord feel richer or more complex?

Character: How does the 4-phenyl-1-butanol alter the overall rose scent? Does it add

a green, herbaceous, or woody facet?

Longevity: Compare the strips after several hours. Does the test accord last longer?

Protocol 3: Stability Assessment in a Finished Product
Objective: To evaluate the stability of a fragrance containing 4-phenyl-1-butanol when

incorporated into a cosmetic base (e.g., a simple lotion).

Causality: Fragrance ingredients can be unstable in certain product bases or under

environmental stress (heat, light), leading to discoloration or scent degradation. This protocol

simulates real-world conditions to ensure the final product remains stable throughout its shelf

life.[9]

Materials:

Test Accord from Protocol 2 (containing 4-phenyl-1-butanol)

Unscented cosmetic base (lotion, cream, or shower gel)

Glass or PET containers for samples

Controlled environment chambers (e.g., 40°C oven, light exposure box)

Procedure:

Product Preparation: Incorporate the Test Accord into the unscented cosmetic base at a

typical concentration (e.g., 0.5-1.0% by weight). Mix thoroughly to ensure homogeneity.

Package the final product into several identical containers.

Sample Storage:

Control Sample: Store one sample at room temperature (approx. 20-22°C) in the dark.
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Accelerated Aging: Place other samples under stressed conditions:

One sample in an oven at 40°C (to simulate long-term aging).

One sample in a light box or near a window (to test for UV stability).

Evaluation:

Evaluate all samples weekly for a period of 4-8 weeks.

Compare the aged samples to the room temperature control.

Assess for any changes in:

Odor: Has the scent character or intensity changed?

Color: Has the product discolored?

Viscosity/Texture: Has the base formulation changed?

Conclusion: Document the findings. 4-Phenyl-1-butanol is generally stable, but this test

validates its performance in a specific formulation.[5]

Safety and Regulatory Considerations
4-Phenyl-1-butanol, like all fragrance ingredients, is subject to safety assessments to ensure

its safe use for consumers. It belongs to the structural group of Aryl Alkyl Alcohols.[10] The

Research Institute for Fragrance Materials (RIFM) gathers and evaluates toxicological and

dermatological data on fragrance ingredients.[10] Standards for safe use levels in different

product categories are published by the International Fragrance Association (IFRA).[11][12]

Based on available data, 4-phenyl-1-butanol is considered to have low acute toxicity, though

like many alcohols, it may cause mild irritation with prolonged or concentrated skin exposure.[1]

Formulators must always adhere to the latest IFRA guidelines and conduct their own safety

assessments for finished products.[11][13][14][15]

Overall Fragrance Development Workflow
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The application of a single ingredient like 4-phenyl-1-butanol is part of a larger, iterative

process of fragrance creation, testing, and finalization.

Creation & Formulation

Evaluation & Testing

Finalization

Brief & Concept

Ingredient Selection
(e.g., 4-Phenyl-1-Butanol)

Formulation & Blending
(Accord Development)

Olfactory Evaluation
(Protocol 1)

Evaluate

Application Testing
(in Product Base)

Test Refine

Stability & Safety
(Protocol 3)

Reformulate

Consumer Panel Testing

Pass

Final Formulation Lock
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Caption: Iterative workflow of fragrance development and testing.

Conclusion
4-Phenyl-1-butanol is a versatile and valuable material in perfumery. Its mild, rosy, and slightly

woody-herbaceous character allows it to enhance floral compositions, while its low volatility

provides excellent fixative properties. For researchers and developers, a systematic approach

encompassing detailed olfactory analysis, performance testing in accords, and stability

evaluation in final product forms is essential to fully harness its creative potential. By following

structured protocols and adhering to safety guidelines, formulators can effectively utilize 4-
phenyl-1-butanol to create sophisticated, well-rounded, and lasting fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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